Cas no 478189-97-8 (BENZENEMETHANOL, 2-[(2-CHLOROPHENYL)METHOXY]-)

• Product Name: BENZENEMETHANOL, 2-[(2-CHLOROPHENYL)METHOXY]-
• CAS No: 478189-97-8
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 3376056
• PubChem ID: 961592
• Update Time: 2025-04-21

BENZENEMETHANOL, 2-[(2-CHLOROPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 2-[(2-CHLOROPHENYL)METHOXY]-
• WEIOZBPWGZEQON-UHFFFAOYSA-N
• AKOS000247479
• WLZ3683
• (2-((2-chlorobenzyl)oxy)phenyl)methanol
• 478189-97-8
• [2-(2-Chlorobenzyloxy)phenyl]methanol
• SCHEMBL2294127

• Inchi： 1S/C14H13ClO2/c15-13-7-3-1-6-12(13)10-17-14-8-4-2-5-11(14)9-16/h1-8,16H,9-10H2
• InChI Key： WEIOZBPWGZEQON-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1OCC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų